![molecular formula C13H16N6O2 B7572799 1H-imidazol-5-yl-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]methanone](/img/structure/B7572799.png)
1H-imidazol-5-yl-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1H-imidazol-5-yl-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]methanone is a chemical compound with potential applications in scientific research. This compound is of interest due to its unique structure and potential for use in various research studies. In
Scientific Research Applications
1H-imidazol-5-yl-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]methanone has potential applications in various scientific research studies. This compound has been shown to exhibit antitumor activity and has been studied for its potential use in cancer treatment. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease and other neurological disorders.
Mechanism of Action
The mechanism of action of 1H-imidazol-5-yl-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]methanone is not fully understood. However, it is believed that this compound may act by inhibiting certain enzymes or proteins involved in the growth and proliferation of cancer cells or in the progression of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound can have significant biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells and to improve cognitive function in animal models of Alzheimer's disease. Additionally, this compound has been shown to have antioxidant properties and may help to reduce oxidative stress in the body.
Advantages and Limitations for Lab Experiments
One advantage of using 1H-imidazol-5-yl-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]methanone in lab experiments is its potential for use in cancer research and the treatment of neurological disorders. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research involving 1H-imidazol-5-yl-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]methanone. One potential direction is to further investigate the mechanism of action of this compound and to identify specific enzymes or proteins that it may target. Additionally, further studies are needed to determine the safety and efficacy of this compound in human subjects. Finally, this compound may have potential applications in the development of new drugs for the treatment of cancer and neurological disorders.
Synthesis Methods
The synthesis of 1H-imidazol-5-yl-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]methanone can be achieved through a multi-step process involving the reaction of imidazole with 4-(4-methoxypyrimidin-2-yl)piperazine. The reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure high yield and purity of the final product.
properties
IUPAC Name |
1H-imidazol-5-yl-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N6O2/c1-21-11-2-3-15-13(17-11)19-6-4-18(5-7-19)12(20)10-8-14-9-16-10/h2-3,8-9H,4-7H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNPHAICGFDLESX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC=C1)N2CCN(CC2)C(=O)C3=CN=CN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.